Cas no 916435-42-2 (Dibenzofuran, 2-bromo-8-(1-pyrenyl)-)

Dibenzofuran, 2-bromo-8-(1-pyrenyl)- structure
916435-42-2 structure
Product Name:Dibenzofuran, 2-bromo-8-(1-pyrenyl)-
CAS No:916435-42-2
MF:C28H15BrO
MW:447.322106599808
CID:1966418
PubChem ID:87360942
Update Time:2025-04-21

Dibenzofuran, 2-bromo-8-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 2-bromo-8-(1-pyrenyl)-
    • SCHEMBL2251245
    • 916435-42-2
    • DTXSID201299052
    • 2-Bromo-8-(1-pyrenyl)dibenzofuran
    • Inchi: 1S/C28H15BrO/c29-20-9-13-26-24(15-20)23-14-19(8-12-25(23)30-26)21-10-6-18-5-4-16-2-1-3-17-7-11-22(21)28(18)27(16)17/h1-15H
    • InChI Key: QPTWHGCUUHVOMG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C1=C(C=CC(=C1)C1=CC=C3C=CC4=CC=CC5=CC=C1C3=C54)O2

Computed Properties

  • Exact Mass: 446.03063Da
  • Monoisotopic Mass: 446.03063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 13.1Ų
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